1-methyl-2-(4-morpholinyl)ethyl 4-fluorobenzoate hydrochloride

• IUPAC Name: 1-morpholin-4-ylpropan-2-yl 4-fluorobenzoate;hydrochloride
• InChI: InChI=1S/C14H18FNO3.ClH/c1-11(10-16-6-8-18-9-7-16)19-14(17)12-2-4-13(15)5-3-12;/h2-5,11H,6-10H2,1H3;1H
• InChI Key: NWTUVVXKSXYTLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCOCC1)OC(=O)C2=CC=C(C=C2)F.Cl
• Molecular Formula: C14H19ClFNO3
• Molecular Weight: 303.75 g/mol

Description

1-methyl-2-(4-morpholinyl)ethyl 4-fluorobenzoate hydrochloride is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "FMeO-DAA" and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of FMeO-DAA involves its selective binding to DAT. This binding inhibits the reuptake of dopamine by DAT, leading to an increase in dopamine levels in the synaptic cleft. This increase in dopamine levels has been shown to have a variety of effects on physiological processes, including motor function, reward, and addiction.
Biochemical and Physiological Effects:
FMeO-DAA has been shown to have a variety of biochemical and physiological effects. One of the most notable effects is its ability to increase dopamine levels in the brain. This increase in dopamine levels has been shown to have effects on motor function, reward, and addiction. Additionally, FMeO-DAA has been shown to have anxiolytic effects, reducing anxiety in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FMeO-DAA in lab experiments is its selectivity for DAT. This selectivity allows researchers to study the role of DAT in various physiological processes without affecting other neurotransmitter systems. Additionally, FMeO-DAA has been shown to have good bioavailability and can be administered orally or intraperitoneally.
One limitation of using FMeO-DAA in lab experiments is its potential for off-target effects. While FMeO-DAA is selective for DAT, it may also interact with other proteins or receptors in the brain, leading to unintended effects. Additionally, FMeO-DAA has a relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several future directions for research on FMeO-DAA. One area of interest is the potential therapeutic applications of this compound. FMeO-DAA has been shown to have anxiolytic effects, and further research may uncover its potential as a treatment for anxiety disorders. Additionally, FMeO-DAA may have potential as a treatment for addiction, as its ability to inhibit DAT may reduce the reinforcing effects of drugs of abuse.
Another area of interest is the development of new compounds based on the structure of FMeO-DAA. By modifying the structure of FMeO-DAA, researchers may be able to develop compounds with improved selectivity, bioavailability, and half-life.
Conclusion:
In conclusion, 1-methyl-2-(4-morpholinyl)ethyl 4-fluorobenzoate hydrochloride is a chemical compound with potential applications in scientific research. This compound has been extensively studied for its role in dopamine transport and its effects on physiological processes. While there are limitations to its use in lab experiments, FMeO-DAA remains a valuable tool for studying the role of DAT in various physiological processes. Further research on this compound may uncover its potential as a therapeutic agent for anxiety disorders and addiction.

Scientific Research Applications

FMeO-DAA has been used extensively in scientific research due to its potential applications in various fields. One of the most common applications of FMeO-DAA is as a tool for studying the dopamine transporter (DAT). This compound has been shown to selectively bind to DAT and inhibit its function, making it a useful tool for studying the role of DAT in various physiological processes.